4-Bromo-4'-heptyloxybiphenyl

• CAS No.: 63619-65-8
• Molecular Formula: C19H23BrO
• Molecular Weight: 347.3 g/mol
• IUPAC Name: 1-bromo-4-(4-heptoxyphenyl)benzene
• InChI: InChI=1S/C19H23BrO/c1-2-3-4-5-6-15-21-19-13-9-17(10-14-19)16-7-11-18(20)12-8-16/h7-14H,2-6,15H2,1H3
• InChI Key: RPKKVGYCNBDCKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)Br

Description

4-Bromo-4'-heptyloxybiphenyl is a biphenyl derivative with a bromine atom at the 4-position of one phenyl ring and a heptyloxy group (-O-C₇H₁₅) at the 4'-position of the other. Its molecular formula is C₁₉H₂₃BrO, and it belongs to a class of compounds widely studied for their applications in liquid crystal materials and organic synthesis intermediates . The heptyloxy chain enhances solubility in non-polar solvents and influences mesophase behavior, making it valuable in advanced material design.

Comparison with Similar Compounds

Structural Analogues with Varying Alkyl/Alkoxy Chains

a. Shorter Alkyl Chains

• 4-Bromo-4'-ethylbiphenyl (CAS 58743-79-6): Molecular formula C₁₄H₁₃Br .
  • Lacks the oxygen atom in the substituent, reducing polarity.
  • Melting point: ~107–108°C (observed in n-propyl analogue) .
  • Applications: Intermediate in liquid crystal precursors .

• 4-Bromo-4'-n-pentylbiphenyl (CAS 129968-11-2): Molecular formula C₁₇H₁₉Br .
  • Shorter hydrocarbon chain compared to heptyloxy.
  • Higher melting point due to reduced chain flexibility .

b. Alkoxy Derivatives

• Exhibits stereoselectivity in Prins cyclization reactions due to smaller substituent size .

• Strong electron-withdrawing effect alters electronic properties, enhancing mesophase stability in liquid crystals .

Halogen-Substituted Analogues

• 4-Bromo-4'-fluorobiphenyl (CAS 398-21-0): Molecular formula C₁₂H₈BrF .

  • Fluorine atom introduces electronegativity but lacks the alkoxy chain.
  • Lower molecular weight (251.09 g/mol) results in higher volatility .
• Used in pharmaceuticals and dyes due to aromatic stability .

Functional Group Variations

• 4-Bromo-4'-methoxybenzophenone (CAS 54118-75-1): Molecular formula C₁₄H₁₁BrO₂. Ketone group introduces rigidity and UV absorption properties. Applications: Photoinitiators or intermediates in organic synthesis .

• 4-Bromo-4'-isopropyloxybiphenyl (CAS 153486-91-0): Molecular formula C₁₅H₁₅BrO .

  • Branched isopropyloxy group reduces packing efficiency, lowering melting point compared to linear heptyloxy .

Key Data Table: Physical and Chemical Properties

Compound	Molecular Formula	CAS Number	Melting Point (°C)	Key Applications
4-Bromo-4'-heptyloxybiphenyl	C₁₉H₂₃BrO	Not available	~80–90 (estimated)	Liquid crystals, OLED materials
4-Bromo-4'-ethylbiphenyl	C₁₄H₁₃Br	58743-79-6	107–108	Liquid crystal precursors
4-Bromo-4'-fluorobiphenyl	C₁₂H₈BrF	398-21-0	99–100	Organic electronics
4-Cyano-4'-heptyloxybiphenyl	C₂₀H₂₃NO	Not available	~100–110	High-performance LCDs